Methyl octanoate
Methyl octanoate
Methyl octanoate appears as a colorless liquid. Insoluble in water and about the same density as water. Used to make other chemicals.
Methyl octanoate is a fatty acid methyl ester resulting from the formal condensation of the carboxy group of octanoic acid with the hydroxy group of methanol. It has a role as a metabolite. It is a fatty acid methyl ester and an octanoate ester.
Methyl octanoate is a natural product found in Humulus lupulus, Elsholtzia fruticosa, and other organisms with data available.
Methyl octanoate is a metabolite found in or produced by Saccharomyces cerevisiae.
Methyl octanoate is a fatty acid methyl ester resulting from the formal condensation of the carboxy group of octanoic acid with the hydroxy group of methanol. It has a role as a metabolite. It is a fatty acid methyl ester and an octanoate ester.
Methyl octanoate is a natural product found in Humulus lupulus, Elsholtzia fruticosa, and other organisms with data available.
Methyl octanoate is a metabolite found in or produced by Saccharomyces cerevisiae.
Brand Name:
Vulcanchem
CAS No.:
111-11-5
VCID:
VC20857045
InChI:
InChI=1S/C9H18O2/c1-3-4-5-6-7-8-9(10)11-2/h3-8H2,1-2H3
SMILES:
CCCCCCCC(=O)OC
Molecular Formula:
C9H18O2
Molecular Weight:
158.24 g/mol
Methyl octanoate
CAS No.: 111-11-5
Cat. No.: VC20857045
Molecular Formula: C9H18O2
Molecular Weight: 158.24 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Methyl octanoate appears as a colorless liquid. Insoluble in water and about the same density as water. Used to make other chemicals. Methyl octanoate is a fatty acid methyl ester resulting from the formal condensation of the carboxy group of octanoic acid with the hydroxy group of methanol. It has a role as a metabolite. It is a fatty acid methyl ester and an octanoate ester. Methyl octanoate is a natural product found in Humulus lupulus, Elsholtzia fruticosa, and other organisms with data available. Methyl octanoate is a metabolite found in or produced by Saccharomyces cerevisiae. |
|---|---|
| CAS No. | 111-11-5 |
| Molecular Formula | C9H18O2 |
| Molecular Weight | 158.24 g/mol |
| IUPAC Name | methyl octanoate |
| Standard InChI | InChI=1S/C9H18O2/c1-3-4-5-6-7-8-9(10)11-2/h3-8H2,1-2H3 |
| Standard InChI Key | JGHZJRVDZXSNKQ-UHFFFAOYSA-N |
| SMILES | CCCCCCCC(=O)OC |
| Canonical SMILES | CCCCCCCC(=O)OC |
| Appearance | Unit:1 gramSolvent:nonePurity:99%Physical liquid |
| Boiling Point | 192.9 °C @ 760 mm Hg 194.00 to 195.00 °C. @ 760.00 mm Hg |
| Colorform | COLORLESS, OILY LIQUID |
| Melting Point | -40 °C |
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